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Compound of Interest

Compound Name: Supranol brilliant red 3B

Cat. No.: B1498436

Acid Red 155 (C.I. 18130) is a single azo class anionic dye valued for its vibrant red hue.[1] Its
molecular structure, characterized by aromatic rings, an azo linkage (-N=N-), and critically,
sodium sulfonate groups, dictates its utility in various scientific and industrial applications, from
textile dyeing to potential uses in biomedical research. For researchers, scientists, and drug
development professionals, a comprehensive understanding of a compound's solubility is not
merely academic; it is a foundational parameter that governs formulation strategies,
experimental design, and the ultimate success of an application.

This guide provides a detailed exploration of the solubility of Acid Red 155. Moving beyond
simple data points, we will delve into the physicochemical principles governing its dissolution,
present qualitative and quantitative data in key laboratory solvents, and provide a rigorous,
field-proven experimental protocol for determining its solubility. This document is designed to
empower the researcher with both the theoretical knowledge and the practical methodology
required to confidently work with this compound.

Theoretical Framework: The Molecular Basis of
Solubility

The solubility of any compound is dictated by the principle of "like dissolves like," which is a
reflection of the intermolecular forces between the solute (Acid Red 155) and the solvent. The
molecular structure of Acid Red 155, C3oH29N3Na20+Ss, with a molecular weight of 717.74
g/mol , provides clear indicators of its solubility behavior.[1]
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» Polarity and lonization: The key to Acid Red 155's solubility in polar solvents lies in its two
sodium sulfonate (-SOsNa) groups. In solution, these groups dissociate into sulfonate anions
(-SOs37) and sodium cations (Na*). This ionic nature makes the molecule highly polar.

e |ntermolecular Forces:

o lon-Dipole Interactions: In polar protic solvents like water, the dissociated sulfonate and
sodium ions form strong ion-dipole interactions with the partial positive (on hydrogen) and
partial negative (on oxygen) ends of the water molecules. These forces are powerful
enough to overcome the solute's lattice energy, leading to dissolution.

o Hydrogen Bonding: The hydroxyl (-OH) and sulfonamido (-NHSO2-) groups on the
naphthalene ring can act as hydrogen bond donors and acceptors, further enhancing
solubility in protic solvents like water and alcohols.

o Van der Waals Forces: The large, nonpolar aromatic structure contributes to van der
Waals forces, which are the primary interactions with nonpolar solvents. However, these
forces are generally insufficient to overcome the strong ionic and polar interactions within
the dye molecule itself, predicting poor solubility in nonpolar solvents.

Factors such as temperature and pH can also significantly influence solubility.[2][3] Increased
temperature generally increases the solubility of solids, while pH can affect the ionization state
of the functional groups, though the sulfonic acid groups in Acid Red 155 remain ionized across
a wide pH range.

Solubility Profile of Acid Red 155

The following table summarizes the known and predicted solubility of Acid Red 155 in common
laboratory solvents. The data is compiled from direct sources where available and
supplemented with expert predictions based on the chemical principles outlined above and the
known behavior of similar acid dyes.
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Solvent Solvent Type

Predicted/Kno
wn Solubility

Observations o
. Citation(s)
& Rationale

Water (H20) Polar Protic

Soluble

Forms a clear,

quality red

solution. The

high polarity and
hydrogen

bonding capacity  [1]
of water lead to

strong ion-dipole
interactions with

the sulfonate

groups.

Ethanol
(C2Hs0OH)

Polar Protic

Soluble

Forms a red

solution. As a

polar protic

solvent, ethanol

can engage in [1]
both hydrogen

bonding and

polar

interactions.

Methanol
(CHs0OH)

Polar Protic

Soluble

Similar to
ethanol, its high
polarity and
ability to
hydrogen bond
facilitate the
dissolution of

polar, ionic dyes.

Dimethyl Polar Aprotic
Sulfoxide

(DMSO)

Soluble

DMSO is a
powerful, highly

[415](6]

polar "super
solvent" known

to dissolve a vast
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array of both
polar and
nonpolar
compounds,
including many
inorganic salts

and polymers.

N,N-
Dimethylformami
de (DMF)

Polar Aprotic

Soluble

Known as a
"universal
solvent,” DMF's
high dielectric
constant and
solvency power
make it highly
effective for
dissolving polar
organic
compounds like

dyes.

[7181e]

Acetone (C3HesO)

Polar Aprotic

Predicted
Insoluble/Slightly

While polar,
acetone is a less
effective solvent
for highly ionic
compounds

compared to

[10]

Soluble
water or DMSO.
Similar acid dyes
show insolubility
in acetone.
Hexane (CsH14) Nonpolar Predicted The nonpolar
Insoluble nature of hexane

cannot overcome
the strong
intermolecular

forces of the

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://en.wikipedia.org/wiki/Dimethylformamide
https://productcatalog.eastman.com/tds/ProdDatasheet.aspx?product=71103587
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylformamide
https://pdf.benchchem.com/1665/Solubility_and_spectral_properties_of_Acid_Red_73.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

ionic Acid Red

155 molecule.

Similar to
hexane, this
) nonpolar
Predicted )
Toluene (C7Hs) Nonpolar aromatic solvent
Insoluble

is not expected
to dissolve the

highly polar dye.

Experimental Protocol: Quantitative Determination
of Solubility

This protocol provides a robust, self-validating method for determining the solubility of Acid Red
155 in a given solvent using UV-Visible spectrophotometry. This approach is superior to simple
gravimetric methods for colored compounds due to its higher sensitivity and precision.

Part 1: Preparation of a Standard Calibration Curve

Causality: A calibration curve is essential to relate a measured absorbance value directly to a
known concentration, forming the basis of the quantitative analysis.

e Prepare a Stock Solution: Accurately weigh approximately 50 mg of Acid Red 155 and
dissolve it in 100 mL of the chosen solvent in a volumetric flask. This creates a stock solution
of ~500 pug/mL. Record the exact mass and calculate the precise concentration.

o Create Serial Dilutions: Prepare a series of at least five standard solutions from the stock
solution. For example, dilute the stock to create standards of 50, 25, 10, 5, and 1 pg/mL.

o Measure Absorbance: Using a spectrophotometer, measure the absorbance of each
standard at the wavelength of maximum absorbance (Amax) for Acid Red 155 in that solvent.
Use the pure solvent as a blank.

e Plot the Curve: Plot a graph of Absorbance vs. Concentration. Perform a linear regression to
obtain the equation of the line (y = mx + c) and the correlation coefficient (R?). An R? value >
0.99 indicates a reliable standard curve.
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Part 2: Preparation of a Saturated Solution

Causality: To measure maximum solubility, a solution must be in equilibrium with excess,
undissolved solute. This ensures the solvent is holding the maximum possible amount of the
compound under the given conditions.

o Add Excess Solute: Add an excess amount of Acid Red 155 powder (e.g., 50-100 mg) to a
vial containing a known volume of the solvent (e.g., 10 mL). The presence of visible,
undissolved solid is required.

» Equilibration: Seal the vial to prevent solvent evaporation. Place the vial on a magnetic stirrer
or orbital shaker in a temperature-controlled environment (e.g., 25°C). Stir vigorously for at
least 24 hours. This extended time is critical to ensure the system reaches solubility
equilibrium.[10]

Part 3: Sample Analysis and Calculation

Causality: The undissolved solute must be completely removed to ensure that the
concentration of only the dissolved dye is measured.

o Separate Undissolved Solid: After equilibration, remove the vial and allow the undissolved
solid to settle. To completely separate the supernatant from any suspended micropatrticles,
centrifuge the sample at high speed (e.g., 5000 rpm for 15 minutes).[10]

¢ Dilute the Supernatant: Carefully pipette a small, known volume (e.g., 100 uL) of the clear
supernatant. Dilute this aliquot with the solvent to a final volume that will yield an absorbance
reading within the linear range of your calibration curve (typically 0.1 to 1.0 AU). Record the
dilution factor accurately.

» Measure Absorbance: Measure the absorbance of the diluted sample at the same Amax
used for the standard curve.

» Calculate Solubility:

o Use the equation from the calibration curve (y = mx + ¢, where y is absorbance and x is
concentration) to calculate the concentration of the diluted sample.
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o Multiply this concentration by the dilution factor to determine the concentration of the
original saturated solution.

o The result is the solubility of Acid Red 155 in that solvent, typically expressed in g/L or
mg/mL.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the quantitative solubility determination
protocol.
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Part 1: Preparation

1. Prepare Stock Solution
(=500 pg/mL)

2. Create Serial Dilutions
(e.g., 1-50 pg/mL)

3. Measure Absorbance
at Amax

4. Plot Calibration Curve
(Abs vs. Conc)

Use y=mx+c

Part 2 & 3: Experiment & Analysis

5. Prepare Saturated Solution
(Add excess dye to solvent)

Y

6. Equilibrate for 24h
(Constant Temp. & Stirring)

7. Separate Solid
(Centrifugation)

8. Dilute Supernatant
(Known Dilution Factor)

'

@. Measure Sample Absorbance)

10. Calculate Concentration
(Using Calibration Curve)

11. Determine Final Solubility
(Conc. x Dilution Factor)

Click to download full resolution via product page

Caption: Workflow for Quantitative Solubility Determination of Acid Red 155.
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Conclusion

The solubility of Acid Red 155 is fundamentally driven by its highly polar, ionic nature, conferred
by its sodium sulfonate groups. It is readily soluble in polar protic solvents like water and
ethanol and is expected to be highly soluble in powerful polar aprotic solvents such as DMSO
and DMF.[1] Conversely, it is predicted to be insoluble in nonpolar organic solvents. For
researchers requiring precise quantification, the provided spectrophotometric protocol offers a
reliable and reproducible method. A thorough understanding and accurate measurement of
solubility are indispensable first steps in leveraging the properties of Acid Red 155 for any
advanced scientific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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